Cas no 63326-73-8 (5-Amino-1,3,4-thiadiazole-2-carboxylic Acid)

• Product Name: 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid
• CAS No: 63326-73-8
• MF: C₃H₃N₃O₂S
• MW: 145.139818429947
• CID: 959760
• PubChem ID: 14241652
• Update Time: 2025-11-01

5-Amino-1,3,4-thiadiazole-2-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazole-2-carboxylic acid, 5-amino-
• 5-Amino-1,3,4-thiadiazole-2-carboxylic acid
• 5-amino-[1,3,4]thiadiazole-2-carboxylic acid
• 5-Amino-1,3,4-thiadiazol-2-carbonsaeure
• 5-Amino-1,3,4-thiadiazol-2-carbonsaeure (I)
• 5-Amino-1,3,4-thiodiazol-2-carbonsaeure
• AGN-PC-000T9I
• AK-72701
• CTK8J7343
• SureCN3670583
• EN300-147727
• CS-0112653
• DTXSID60557848
• 63326-73-8
• SCHEMBL3670583
• AKOS006338210
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-amino-
• MFCD18805218
• 5-Amino-1,3,4-thiadiazole-2-carboxylicacid
• AS-50208
• DB-349807
• 5-amino-1,3,4-thiadiazole-2-carboxylic
• O11341
• 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid

• MDL： MFCD18805218
• Inchi： 1S/C3H3N3O2S/c4-3-6-5-1(9-3)2(7)8/h(H2,4,6)(H,7,8)
• InChI Key： PYUJXSWVAHMPEK-UHFFFAOYSA-N
• SMILES： S1C(N)=NN=C1C(=O)O

Computed Properties

• Exact Mass: 144.99469
• Monoisotopic Mass: 144.99459752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 89.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiadiazoles Aminothiadiazoles

Additional information on 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid

5-Amino-1,3,4-thiadiazole-2-carboxylic Acid (CAS No. 63326-73-8): A Versatile Heterocyclic Compound in Modern Chemistry

5-Amino-1,3,4-thiadiazole-2-carboxylic Acid (CAS No. 63326-73-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical, agrochemical, and material science research. Its unique structural features, including the thiadiazole ring and carboxylic acid functional group, make it a valuable building block for synthesizing diverse derivatives with potential biological and industrial applications. This article explores its properties, synthesis methods, and emerging trends in its utilization, aligning with current scientific and commercial interests.

The thiadiazole core in 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid is a sulfur- and nitrogen-containing heterocycle, known for its electron-rich nature and ability to participate in hydrogen bonding. These characteristics contribute to its role as a key intermediate in drug discovery, particularly in designing antimicrobial, antioxidant, and anticancer agents. Recent studies highlight its incorporation into small-molecule inhibitors targeting enzymes like carbonic anhydrase, a hotspot in oncology research. The carboxylic acid moiety further enhances its reactivity, enabling conjugation with amines or alcohols to form amides or esters, respectively—a strategy widely used in prodrug development.

From a synthetic perspective, CAS No. 63326-73-8 is typically prepared via cyclization reactions of thiosemicarbazides or oxidative methods using precursors like 2-amino-1,3,4-thiadiazole. Researchers are increasingly optimizing these protocols for green chemistry compliance, leveraging catalysts or solvent-free conditions to reduce environmental impact—a trend echoing the global push for sustainable synthesis. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to validate purity, a critical factor given the compound’s use in high-stakes applications like precision medicine.

Beyond pharmaceuticals, 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid finds utility in material science. Its ability to coordinate with metal ions has spurred interest in designing metal-organic frameworks (MOFs) for gas storage or catalysis. Additionally, its derivatives are explored as corrosion inhibitors in industrial coatings, addressing durability challenges in harsh environments—a topic gaining traction due to rising infrastructure demands.

In the context of AI-driven drug discovery, this compound’s molecular descriptors are frequently mined from databases like PubChem or ChEMBL to train machine-learning models predicting bioactivity. Such intersections of computational chemistry and experimental validation underscore its relevance in modern research paradigms. FAQs like *“What are the biological activities of thiadiazole derivatives?”* or *“How to modify 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid for better solubility?”* reflect user curiosity, further emphasizing its interdisciplinary appeal.

Regulatory and safety profiles of CAS No. 63326-73-8 adhere to standard laboratory handling protocols, with no significant hazards reported under normal conditions. However, researchers are advised to consult SDS documentation for specific guidelines, ensuring compliance with regional safety standards—a practice increasingly scrutinized in peer-reviewed publications.

In summary, 5-Amino-1,3,4-thiadiazole-2-carboxylic Acid exemplifies how heterocyclic chemistry bridges fundamental science and real-world innovation. Its adaptability to drug design, materials engineering, and sustainable technologies positions it as a compound of enduring relevance, poised to address future scientific challenges.